2-(4-fluorophenyl)-N-(2-morpholino-2-(naphthalen-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)acetamide
• InChI: InChI=1S/C24H25FN2O2/c25-20-10-8-18(9-11-20)16-24(28)26-17-23(27-12-14-29-15-13-27)22-7-3-5-19-4-1-2-6-21(19)22/h1-11,23H,12-17H2,(H,26,28)
• InChI Key: WHGPEQPNPHPTJB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)CC2=CC=C(C=C2)F)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H25FN2O2
• Molecular Weight: 392.5 g/mol

Description

2-(4-fluorophenyl)-N-(2-morpholino-2-(naphthalen-1-yl)ethyl)acetamide, commonly known as FMAEA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. FMAEA is a member of the acetamide family of compounds and is characterized by its unique chemical structure, which consists of a fluoro-substituted phenyl ring, a morpholine ring, and a naphthalene ring, attached to an acetamide moiety.

Scientific Research Applications

Structural and Synthesis Studies

• A study explored the structural aspects of co-crystals and salts involving quinoline derivatives with amide bonds, which share structural similarities with the target compound, highlighting the importance of such structures in material science and pharmaceutical formulations (Karmakar, Kalita, & Baruah, 2009).

Anticancer Applications

• Research on novel triazole derivatives synthesized through click chemistry demonstrated significant anticancer activities against various cancer cell lines, suggesting the potential of similar acetamide derivatives in drug discovery for cancer treatment (Dhuda et al., 2021).

Neuroprotective Effects

• A study focused on novel acetamide derivatives for their anti-Parkinson's activity, indicating the therapeutic potential of such compounds in treating neurodegenerative diseases (Gomathy et al., 2012).

Antifungal Properties

• Derivatives of acetamide were identified as broad-spectrum antifungal agents , offering insights into developing new antifungal therapies (Bardiot et al., 2015).

Free Radical Scavenging

• The compound N-((4-Bromophenyl)(2-hydroxynaphthalen-1-yl)methyl)acetamide exhibited potent free radical scavenging activity , underlying its potential as an antioxidant agent (Boudebbous et al., 2021).

Synthesis and Catalysis

• Research on the synthesis of naphthalene derivatives using nano magnetite as a catalyst under ultrasound irradiation showcased innovative approaches to chemical synthesis, highlighting the versatility of such compounds in organic chemistry (Mokhtary & Torabi, 2017).

Fluorescent Probes and Imaging

• A study on a naphthalene-based fluorescent probe for ratiometric imaging of lysosomal hydrogen sulfide in living cells emphasized the application of such compounds in biological imaging and diagnostics (Gao et al., 2018).